Cas no 1805289-43-3 (Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate)

• Product Name: Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate
• CAS No: 1805289-43-3
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4878580
• Update Time: 2025-06-15

Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate

• Inchi： 1S/C9H5F2N3O4/c1-18-9(15)4-3-13-5(2-12)7(14(16)17)6(4)8(10)11/h3,8H,1H3
• InChI Key： JZNCRNITDOFPFX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C#N)=NC=C1C(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate

Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate (CAS No. 1805289-43-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate, identified by its CAS number 1805289-43-3, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its utility in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a nitro group, makes it a valuable building block for the development of novel therapeutic agents.

The< strong>2-cyano moiety in Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate contributes to its reactivity and versatility in synthetic transformations. This group is often employed in the construction of heterocyclic frameworks, which are prevalent in many pharmacologically active compounds. The< strong>4-(difluoromethyl) substituent further enhances the compound's potential as a synthetic intermediate. Difluoromethyl groups are known to improve metabolic stability and binding affinity, making them highly sought after in drug design.

The< strong>3-nitro group adds another layer of functionality to Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate, enabling further chemical modifications through reduction or nucleophilic substitution reactions. This adaptability is crucial for tailoring the compound to meet specific structural requirements of target molecules. Additionally, the< strong>5-carboxylate group provides a site for esterification or amidation reactions, expanding the compound's utility in peptidomimetic and protein-targeting drug development.

In recent years, Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate has been utilized in several cutting-edge research projects aimed at developing novel therapeutics. For instance, its application in the synthesis of kinase inhibitors has shown promise in preclinical studies. Kinase enzymes are integral to numerous cellular signaling pathways and are frequently targeted by small-molecule drugs. The structural features of this compound allow for selective binding to specific kinase domains, thereby modulating their activity and potentially treating diseases such as cancer and inflammatory disorders.

Another notable area where Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate has found utility is in the development of antiviral agents. The compound's ability to interfere with viral replication through structural analogs has been explored in several research groups. By leveraging its multifunctional groups, scientists have designed derivatives that can disrupt critical viral enzymes or inhibit viral entry into host cells. These efforts align with global efforts to combat emerging viral threats and develop broad-spectrum antiviral medications.

The< strong>difluoromethyl group, a key feature of Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate, has been particularly highlighted for its role in enhancing drug-like properties. Studies have demonstrated that incorporation of difluoromethyl groups can improve pharmacokinetic profiles by increasing lipophilicity and metabolic stability. This has led to an increased interest in using such intermediates in drug discovery pipelines. The< strong>cyano and< strong>nitro groups further contribute to the compound's synthetic flexibility, allowing for diverse chemical modifications that can fine-tune its biological activity.

The< strong>5-carboxylate moiety also plays a crucial role in the medicinal chemistry applications of Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate. This group can be readily converted into other functional forms such as esters or amides, which are common motifs in bioactive molecules. Such transformations enable the integration of this intermediate into complex drug candidates with tailored properties for optimal biological activity and pharmacokinetics.

In conclusion, Methyl 2-cyano-4-(difluoromethyl)-3-nitropyridine-5-carboxylate (CAS No. 1805289-43-3) represents a versatile and valuable intermediate in pharmaceutical synthesis. Its unique structural features and functional groups make it an attractive candidate for various drug discovery initiatives. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics targeting a wide range of diseases.